Cas no 2228476-38-6 (1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-one
• CAS No: 2228476-38-6
• MF: C₁₂H₁₀F₄O
• MW: 246.200817584991
• CID: 5853173
• PubChem ID: 165673549
• Update Time: 2025-06-28

1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-one
• EN300-1940076
• 1-{1-[3-fluoro-4-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-one
• 2228476-38-6

• Inchi： 1S/C12H10F4O/c1-7(17)11(4-5-11)8-2-3-9(10(13)6-8)12(14,15)16/h2-3,6H,4-5H2,1H3
• InChI Key： IEXDUWQPAOFWHP-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)(F)F)C=CC(=C1)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 246.06677759g/mol
• Monoisotopic Mass: 246.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-one

1-{1-3-Fluoro-4-(Trifluoromethyl)Phenylcyclopropyl}Ethan-1-One: A Comprehensive Overview

The compound 1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-one, identified by the CAS number 2228476-38-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropane ring fused with a phenyl group, further substituted with fluorine and trifluoromethyl groups, and connected to a ketone functional group. The combination of these structural elements imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. The presence of multiple fluorine atoms in this compound suggests potential applications in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that fluorinated aromatic systems can enhance the binding affinity of molecules to specific biological targets, thereby improving their efficacy as drug candidates.

The synthesis of 1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-one involves a multi-step process that typically begins with the preparation of the substituted phenylcyclopropane intermediate. This intermediate is then subjected to oxidation or other functionalization reactions to introduce the ketone group. The exact synthetic pathway may vary depending on the starting materials and reaction conditions, but modern methodologies often emphasize atom economy and sustainability to align with green chemistry principles.

From a structural standpoint, the compound exhibits a high degree of symmetry and rigidity due to the cyclopropane ring, which can influence its reactivity and stability. The trifluoromethyl group contributes significantly to the molecule's electronic properties, acting as an electron-withdrawing substituent that can modulate the reactivity of adjacent functional groups. This feature makes the compound suitable for use in reactions requiring precise control over electron distribution, such as nucleophilic or electrophilic substitutions.

In terms of applications, this compound has shown promise in several areas. In materials science, it has been explored as a precursor for advanced polymers with tailored mechanical and thermal properties. Additionally, its unique electronic characteristics make it a candidate for use in organic electronics, particularly in applications requiring semiconducting materials with high charge transport efficiency.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions with unprecedented accuracy. For example, density functional theory (DFT) calculations have been employed to study the molecular orbital structure and reactivity profiles of 1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-one. These studies have provided valuable insights into its potential interactions with biological systems and its suitability for specific chemical transformations.

Furthermore, this compound has been investigated for its role in catalytic processes. Its ability to act as a ligand or catalyst support has been explored in homogeneous catalysis, where it has demonstrated enhanced activity and selectivity compared to traditional catalysts. This highlights its potential for application in industrial chemical processes aimed at producing high-value chemicals with minimal environmental impact.

In conclusion, 1-{1-3-fluoro-4-(trifluoromethyl)phenylcyclopropyl}ethan-1-one is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and chemical properties make it an attractive target for further research and development. As new methodologies emerge and computational tools continue to advance, the full potential of this compound is likely to be realized in innovative ways that benefit both scientific progress and industrial innovation.